Cas no 150582-34-6 (Ethyl 5-benzyl-1,3-dimethyl-4-oxo-4,5-dihydro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate)

• Product Name: Ethyl 5-benzyl-1,3-dimethyl-4-oxo-4,5-dihydro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate
• CAS No: 150582-34-6
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 3167911
• PubChem ID: 9996421
• Update Time: 2025-05-20

Ethyl 5-benzyl-1,3-dimethyl-4-oxo-4,5-dihydro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-benzyl-1,3-dimethyl-4-oxopyrrolo[2,3-d]pyridazine-2-carboxylate
• 150582-34-6
• Ethyl 5-benzyl-1,3-dimethyl-4-oxo-4,5-dihydro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate

• Inchi： 1S/C18H19N3O3/c1-4-24-18(23)16-12(2)15-14(20(16)3)10-19-21(17(15)22)11-13-8-6-5-7-9-13/h5-10H,4,11H2,1-3H3
• InChI Key： CODABUDKGQUXDP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C2C(N(CC3C=CC=CC=3)N=CC=2N1C)=O)=O

Computed Properties

• Exact Mass: 325.14264148Da
• Monoisotopic Mass: 325.14264148Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.9Ų

Additional information on Ethyl 5-benzyl-1,3-dimethyl-4-oxo-4,5-dihydro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate

Ethyl 5-benzyl-1,3-dimethyl-4-oxo-4,5-dihydro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate: A Comprehensive Overview

The compound with CAS No 150582-34-6, known as Ethyl 5-benzyl-1,3-dimethyl-4-oxo-4,5-dihydro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridazines, which are heterocyclic aromatic compounds with unique electronic properties and potential bioactivity.

Recent studies have highlighted the importance of pyrrolopyridazines in drug discovery due to their ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The presence of the benzyl group at position 5 and the ethyl ester at position 2 in this compound introduces additional complexity to its structure, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability.

One of the key features of Ethyl 5-benzyl-1,3-dimethyl-4-oxo-4,5-dihydro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate is its ability to undergo various chemical transformations. Researchers have explored its synthesis through a variety of methods, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the efficiency of synthesis but also pave the way for the creation of structurally diverse analogs.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting cancer cells. The methyl groups at positions 1 and 3 contribute to the molecule's stability and may play a role in its interaction with cellular receptors. Additionally, the oxo group at position 4 suggests potential involvement in hydrogen bonding interactions, which are critical for binding to protein targets.

Recent advancements in computational chemistry have allowed for detailed molecular docking studies of this compound against various therapeutic targets. These studies have provided insights into its binding modes and highlighted potential areas for optimization to improve potency and selectivity.

The versatility of Ethyl 5-benzyl-1,3-dimethyl-4-oxo-4,5-dihydro-1H-pyrrolo[2,3-d]pyridazine-2-carboxylate extends beyond pharmacology into materials science. Its aromatic system and functional groups make it a candidate for applications in organic electronics and optoelectronic devices.

In conclusion, Ethyl 5-benzyl-1,3-dimethyl-4 oxo 4 5 dihydro 1H pyrrolo[2 3 d]pyridazine 2 carboxylate is a multifaceted compound with significant potential in both therapeutic and materials-related fields. Continued research into its synthesis, biological activity, and applications will undoubtedly unlock new possibilities for its use in diverse industries.